(3β)-Allopregnanolone Sulfate Sodium Salt
(3β)-Allopregnanolone Sulfate Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
215996-42-2
VCID:
VC0113940
InChI:
InChI=1S/C21H34O5S.Na/c1-13(22)17-6-7-18-16-5-4-14-12-15(26-27(23,24)25)8-10-20(14,2)19(16)9-11-21(17,18)3;/h14-19H,4-12H2,1-3H3,(H,23,24,25);/q;+1/p-1/t14-,15-,16?,17+,18?,19?,20-,21+;/m0./s1
SMILES:
CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OS(=O)(=O)[O-])C)C.[Na+]
Molecular Formula:
C₂₁H₃₃NaO₅S
Molecular Weight:
420.54
(3β)-Allopregnanolone Sulfate Sodium Salt
CAS No.: 215996-42-2
Reference Standards
VCID: VC0113940
Molecular Formula: C₂₁H₃₃NaO₅S
Molecular Weight: 420.54
| CAS No. | 215996-42-2 |
|---|---|
| Product Name | (3β)-Allopregnanolone Sulfate Sodium Salt |
| Molecular Formula | C₂₁H₃₃NaO₅S |
| Molecular Weight | 420.54 |
| IUPAC Name | sodium;[(3S,5S,10S,13S,17S)-17-acetyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] sulfate |
| Standard InChI | InChI=1S/C21H34O5S.Na/c1-13(22)17-6-7-18-16-5-4-14-12-15(26-27(23,24)25)8-10-20(14,2)19(16)9-11-21(17,18)3;/h14-19H,4-12H2,1-3H3,(H,23,24,25);/q;+1/p-1/t14-,15-,16?,17+,18?,19?,20-,21+;/m0./s1 |
| SMILES | CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OS(=O)(=O)[O-])C)C.[Na+] |
| Synonyms | (3β,5α)-3-(Sulfooxy)pregnan-20-one Sodium Salt; 3β-Hydroxy-5α-pregnan-20-one Sulfate Sodium Salt; |
| PubChem Compound | 131699254 |
| Last Modified | Nov 11 2021 |
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